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Compound Name: Lophanthoidin B

Cat. No.: B1631900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lophanthoidin B is a naturally occurring diterpenoid that has garnered interest within the

scientific community. This technical guide provides a detailed overview of its physical and

chemical properties, spectroscopic data, potential biological activities, and generalized

experimental protocols relevant to its study. The information is presented to support further

research and development efforts involving this compound.

Physical and Chemical Properties
Lophanthoidin B is a complex diterpenoid with the molecular formula C24H32O8.[1] Its

molecular weight is approximately 448.5 g/mol .[1] While specific experimental data for its

melting point, boiling point, and solubility are not readily available in the public domain, its

structure suggests it is likely a crystalline solid at room temperature with solubility in organic

solvents typical for diterpenoids of similar polarity.
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Property Value Source

Molecular Formula C24H32O8 [1]

Molecular Weight 448.5 g/mol [1]

IUPAC Name

2-[(4bS,8aS,9S,10S)-10-

acetyloxy-1,9-dihydroxy-

4b,8,8-trimethyl-3,4-dioxo-

5,6,7,8a,9,10-

hexahydrophenanthren-2-

yl]propyl acetate

[1]

InChI

InChI=1S/C24H32O8/c1-

11(10-31-12(2)25)14-

17(27)15-

16(19(29)18(14)28)24(6)9-7-8-

23(4,5)22(24)20(30)21(15)32-

13(3)26/h11,20-22,27,30H,7-

10H2,1-

6H3/t20-,21+,22+,24-/m1/s1

[1]

InChIKey
FOQUQAGAAHKGMV-

QSNKTEHGSA-N
[1]

Canonical SMILES

CC(COC(=O)C)C1=C(C2=C(C

(=O)C1=O)C3(CCCC(C3C(C2

OC(=O)C)O)(C)C)C)O

[1]

PubChem CID 14193972 [1]

Spectroscopic Data
Detailed experimental spectra for Lophanthoidin B are not widely published. However, based

on its chemical structure, the expected spectral characteristics are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be complex, showing a variety of signals

corresponding to the numerous protons in the molecule. Key signals would include those for
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methyl groups (singlets), methylene groups (multiplets), methine protons (multiplets), and

protons attached to oxygenated carbons, which would appear at lower field.

¹³C NMR: The carbon NMR spectrum would display 24 distinct signals corresponding to each

carbon atom in the molecule. The chemical shifts would indicate the presence of carbonyl

groups (in the downfield region), olefinic carbons, carbons bonded to oxygen, and aliphatic

carbons.

Infrared (IR) Spectroscopy
The IR spectrum of Lophanthoidin B is expected to show characteristic absorption bands for

its functional groups. These would likely include:

A broad band in the region of 3500-3200 cm⁻¹ corresponding to the O-H stretching vibrations

of the hydroxyl groups.

Strong absorption bands in the region of 1750-1650 cm⁻¹ due to the C=O stretching

vibrations of the ester and ketone carbonyl groups.

Bands in the region of 1250-1000 cm⁻¹ corresponding to C-O stretching vibrations.

Absorptions in the 3000-2850 cm⁻¹ region due to C-H stretching of the aliphatic parts of the

molecule.

Mass Spectrometry (MS)
Mass spectrometry would be a critical tool for confirming the molecular weight of

Lophanthoidin B. High-resolution mass spectrometry (HRMS) would provide the exact mass,

allowing for the confirmation of the molecular formula. The fragmentation pattern observed in

the mass spectrum would provide valuable information about the structure of the molecule.

Potential Biological Activities and Signaling
Pathways
While specific biological studies on Lophanthoidin B are limited, research on diterpenoids

isolated from the Isodon genus, to which Lophanthoidin B belongs, provides strong

indications of its potential therapeutic activities.
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Cytotoxic Activity
Numerous diterpenoids isolated from Isodon species have demonstrated significant cytotoxic

activity against various human cancer cell lines.[2][3][4][5] For example, kamebanin, a

diterpenoid from Isodon, showed efficient cytotoxic activity against HeLa and HL-60 cells.[2]

Other diterpenoids from Isodon enanderianus and Isodon megathyrsus have also shown potent

inhibitory activities against cancer cells.[3][4] This suggests that Lophanthoidin B may also

possess cytotoxic properties worthy of investigation.

Anti-inflammatory Activity and NF-κB Inhibition
A significant body of research points to the anti-inflammatory properties of diterpenoids from

Isodon. Several of these compounds have been shown to be potent inhibitors of the nuclear

factor-kappa B (NF-κB) signaling pathway.[6][7][8][9][10][11][12] NF-κB is a key transcription

factor that regulates the expression of numerous genes involved in inflammation and immune

responses. Diterpenoids from Isodon rubescens were found to directly interfere with the DNA-

binding activity of NF-κB.[6][7] More recent studies on diterpenoids from Isodon suzhouensis

and Isodon rubescens have further confirmed their inhibitory effects on the NF-κB pathway,

leading to a reduction in the production of pro-inflammatory mediators.[8][9][10][11][12]

The logical relationship for the proposed anti-inflammatory action of Lophanthoidin B via NF-

κB inhibition is depicted in the following diagram:
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Caption: Proposed anti-inflammatory mechanism of Lophanthoidin B.

Experimental Protocols
Specific experimental protocols for the extraction, isolation, and analysis of Lophanthoidin B
are not detailed in the available literature. However, general methodologies used for the study

of diterpenoids from Isodon species can be adapted.

Extraction and Isolation
A general workflow for the extraction and isolation of diterpenoids from Isodon species is as

follows:

Extraction: The dried and powdered aerial parts of the plant material are typically extracted

with a solvent such as ethanol or methanol at room temperature or with heating.[13]

Partitioning: The resulting crude extract is then suspended in water and partitioned

successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and

n-butanol, to separate compounds based on their polarity.[13]
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Chromatography: The fractions obtained from partitioning are then subjected to various

chromatographic techniques for further purification. These techniques commonly include:

Silica Gel Column Chromatography: Used for the initial separation of compounds based

on polarity.

Sephadex LH-20 Column Chromatography: Effective for separating compounds based on

size and polarity.

Preparative High-Performance Liquid Chromatography (HPLC): Used for the final

purification of individual compounds to a high degree of purity.

The following diagram illustrates a typical workflow for the extraction and isolation of

diterpenoids:
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Caption: General workflow for diterpenoid isolation.
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Structure Elucidation
The structure of the isolated Lophanthoidin B would be elucidated using a combination of

spectroscopic techniques:

1D and 2D NMR Spectroscopy: Including ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC

experiments to determine the connectivity of atoms within the molecule.

High-Resolution Mass Spectrometry (HRMS): To confirm the molecular formula.

X-ray Crystallography: If suitable crystals can be obtained, this technique provides the

definitive three-dimensional structure of the molecule.

Conclusion
Lophanthoidin B is a diterpenoid with significant potential for further scientific investigation,

particularly in the areas of oncology and inflammation. While detailed experimental data on this

specific compound are currently limited, the information available for structurally related

compounds from the Isodon genus provides a strong foundation for future research. This

technical guide serves as a resource to aid researchers in the design and execution of studies

aimed at unlocking the full therapeutic potential of Lophanthoidin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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